Cas no 823189-92-0 (Benzenamine, 2-chloro-N-[2-[(trimethylsilyl)oxy]ethyl]-)

• Product name: Benzenamine, 2-chloro-N-[2-[(trimethylsilyl)oxy]ethyl]-
• CAS No: 823189-92-0
• MF: C₁₁H₁₈NOSiCl
• MW: 243.80522
• CID: 695132
• PubChem ID: 71419487

Benzenamine, 2-chloro-N-[2-[(trimethylsilyl)oxy]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-chloro-N-[2-[(trimethylsilyl)oxy]ethyl]-
• 2-chloro-N-(2-trimethylsilyloxyethyl)aniline
• 2-Chloro-N-{2-[(trimethylsilyl)oxy]ethyl}aniline
• 823189-92-0
• DTXSID00838729
• 2-Chloro-N-(2-((trimethylsilyl)oxy)ethyl)aniline

• Inchi： InChI=1S/C11H18ClNOSi/c1-15(2,3)14-9-8-13-11-7-5-4-6-10(11)12/h4-7,13H,8-9H2,1-3H3
• InChI Key： ZLHFEAZCRVZMDD-UHFFFAOYSA-N
• SMILES： C[Si](C)(C)OCCNC1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 243.0846184g/mol
• Monoisotopic Mass: 243.0846184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų